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Compound of Interest

Compound Name: ELA-11(human)

Cat. No.: B11770342

This guide provides critical safety and logistical information for the proper disposal of ELA-
11(human), a substance identified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Adherence to these procedures is essential for ensuring the safety of
laboratory personnel and protecting the environment.

Hazard Summary and Personal Protective
Equipment (PPE)

Before handling ELA-11(human), it is crucial to be aware of its associated hazards and to use
appropriate personal protective equipment.
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Hazard Classification

Description

Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category
4)

Harmful if swallowed.[1]

Protective gloves, impervious
clothing, safety goggles with
side-shields.[1]

Acute Aquatic Toxicity
(Category 1)

Very toxic to aquatic life.[1]

Not applicable for direct
personal protection, but
underscores the need for
proper disposal to prevent

environmental release.

Chronic Aquatic Toxicity
(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]

Not applicable for direct
personal protection, but
underscores the need for
proper disposal to prevent

environmental release.

Step-by-Step Disposal Protocol

The primary directive for the disposal of ELA-11(human) is to dispose of the contents and

container to an approved waste disposal plant[1]. The following steps provide a detailed

workflow for safely preparing this material for disposal.

e Segregation and Labeling:

o Isolate waste containing ELA-11(human) from other laboratory waste streams.

o If possible, keep the substance in its original container. Ensure the original label is intact

and legible.

o If using a different container, clearly label it as "Hazardous Waste: ELA-11(human)" and

include relevant hazard symbols (e.g., harmful, environmentally hazardous).

¢ Containment:
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o Ensure the waste container is tightly sealed to prevent leaks or spills.

o For liquid waste, use a chemically resistant and shatterproof container.

» Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o This area should be away from drains, water courses, and general laboratory traffic to
prevent accidental release into the environment.[1]

e Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Do not attempt to dispose of ELA-11(human) down the sanitary sewer or in regular trash.

Emergency Procedures for Spills and Exposure

In the event of an accidental release or exposure, follow these procedures:

o Spill:

[¢]

Evacuate the immediate area if necessary.

[¢]

Wearing appropriate PPE, cover the spill with an absorbent material.

o

Collect the spillage and place it in a sealed, labeled container for hazardous waste
disposal.[1]

o

Decontaminate the spill area with a suitable disinfectant or cleaning agent.

o Skin Contact: Rinse the affected area thoroughly with large amounts of water and remove
contaminated clothing. Call a physician.[1]

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention.[1]
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 Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison
center or physician.[1]

 Inhalation: Move to an area with fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of ELA-11(human).
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Caption: Workflow for the safe disposal of ELA-11(human).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of ELA-
11(human)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11770342#ela-11-human-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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